methyl 3-[(2-{[(2-methylphenyl)amino]carbonyl}phenoxy)methyl]benzoate

• IUPAC Name: methyl 3-[[2-[(2-methylphenyl)carbamoyl]phenoxy]methyl]benzoate
• InChI: InChI=1S/C23H21NO4/c1-16-8-3-5-12-20(16)24-22(25)19-11-4-6-13-21(19)28-15-17-9-7-10-18(14-17)23(26)27-2/h3-14H,15H2,1-2H3,(H,24,25)
• InChI Key: YHNJAEDNTNRLMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=CC=CC=C2OCC3=CC(=CC=C3)C(=O)OC
• Molecular Formula: C23H21NO4
• Molecular Weight: 375.4 g/mol

Description

Methyl 3-[(2-{[(2-methylphenyl)amino]carbonyl}phenoxy)methyl]benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MMB or MMB-CHMINACA, and it belongs to the class of synthetic cannabinoids. The purpose of

Mechanism of Action

MMB exerts its pharmacological effects by binding to the CB1 receptor and activating downstream signaling pathways. This leads to the modulation of neurotransmitter release, resulting in altered physiological responses. MMB has been shown to have a higher affinity for the CB1 receptor than the natural cannabinoid ligand, delta-9-tetrahydrocannabinol (THC), which is the primary psychoactive component of cannabis.
Biochemical and Physiological Effects:
MMB has been shown to have various biochemical and physiological effects, including analgesic, anxiolytic, and anti-inflammatory properties. It has also been shown to induce hypothermia and reduce locomotor activity in animal models. However, the long-term effects of MMB on human health are still unknown, and further research is needed to determine its safety and efficacy.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MMB in lab experiments is its high potency and selectivity for the CB1 receptor. This allows for the precise modulation of the endocannabinoid system and the investigation of its role in various physiological processes. However, one of the limitations of using MMB is its potential for abuse and dependence, which may limit its use in certain research settings.

Future Directions

There are several future directions for the research on MMB, including the development of novel synthetic cannabinoids with improved pharmacological properties and reduced side effects. Further studies are also needed to determine the long-term effects of MMB on human health and to investigate its potential therapeutic applications in various diseases, such as chronic pain and anxiety disorders. Additionally, the use of MMB as a reference standard for the detection and quantification of synthetic cannabinoids in biological samples may lead to the development of more accurate and sensitive analytical methods.
Conclusion:
In conclusion, MMB is a chemical compound with potential applications in various fields, including medicinal chemistry, forensic toxicology, and drug discovery. Its high potency and selectivity for the CB1 receptor make it a valuable tool for investigating the endocannabinoid system and its role in various physiological processes. However, further research is needed to determine its safety and efficacy, and to develop novel synthetic cannabinoids with improved pharmacological properties.

Scientific Research Applications

MMB has been extensively studied for its potential applications in various fields, including medicinal chemistry, forensic toxicology, and drug discovery. It has been shown to have high affinity and selectivity for the cannabinoid CB1 receptor, which is involved in various physiological processes such as pain sensation, appetite regulation, and mood modulation. MMB has also been used as a reference standard for the detection and quantification of synthetic cannabinoids in biological samples, such as urine and blood.